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Cat. No.: B13397400

Get Quote

For Immediate Implementation by Laboratory and Clinical Research Personnel

Proper disposal of the Lantus® SoloStar® insulin glargine pen is a critical component of

laboratory safety and environmental responsibility. This guide provides detailed, step-by-step

procedures for the safe handling and disposal of used, partially used, and expired Lantus®

SoloStar® pens, ensuring compliance with safety regulations and minimizing risk to personnel

and the environment.

The Lantus® SoloStar® pen, like many insulin products, contains the preservative m-cresol.

This compound is listed under the Resource Conservation and Recovery Act (RCRA) and can

render the waste product a hazardous material if it exceeds a certain concentration. Common

insulin brands, including Lantus®, contain m-cresol at levels significantly above the regulatory

limit of 200 parts per million (ppm), with concentrations ranging from 1,700 to 3,000 ppm.[1]

Consequently, partially used or expired pens must be managed as hazardous pharmaceutical

waste.
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Quantitative Analysis of Needlestick Injuries Associated
with Insulin Pens
To underscore the importance of adherence to these protocols, the following table summarizes

key statistics on needlestick injuries (NSIs) associated with insulin pen use. These incidents

pose a significant occupational hazard, with risks of transmission of bloodborne pathogens.

Statistic Finding Source(s)

NSI Prevalence

Insulin needles are responsible

for approximately 20% of all

syringe-related NSIs.[2]

[2]

Device-Specific Injury Rates

Insulin pen-related injuries

accounted for nearly 26% of all

sharp injuries among medical

staff in one study in China.[2]

[2]

Setting-Specific Data

In nursing homes, insulin pens

were the most frequent cause

of NSIs, accounting for 40.4%

of such injuries.[2][3]

[2][3]

Activity Leading to Injury

Unsafe needle-handling

practices, such as routine

handling and recapping, were

associated with a majority of

insulin pen-related NSIs.[2][3]

[2][3]

Downstream Risk

Over 20% of needlestick and

sharps injuries occur to

individuals who were not the

original user of the device,

such as environmental

services and waste

management personnel.[4]

[4]
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Experimental Protocol: Step-by-Step Disposal of
Lantus® SoloStar® Pen
This protocol outlines the mandatory procedure for the disposal of Lantus® SoloStar® pens

within a research or clinical setting.

Materials:

FDA-cleared sharps container

Puncture-resistant gloves

Appropriately labeled hazardous waste container (for partially full/expired pens)

Personal Protective Equipment (PPE) as per institutional guidelines

Procedure:

Part 1: Immediate Needle Disposal

Do Not Recap the Needle: After administering the dose, do not attempt to replace the inner

needle cap.

Use the Outer Cap for Removal: Carefully place the outer needle cap on a flat surface. With

one hand, hold the pen and guide the needle into the cap.[5]

Secure the Cap: Once the needle is covered, use your other hand to firmly press the outer

cap on.

Unscrew the Needle: Grip the outer cap and unscrew the needle from the pen.[5]

Dispose of the Needle: Immediately place the capped needle into an FDA-cleared, puncture-

resistant sharps container.[6][7][8]

Do Not Overfill Sharps Containers: Ensure sharps containers are not filled beyond the

indicated fill line.

Part 2: Pen Disposal
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Scenario A: Empty Pen

Confirm Pen is Empty: The dose pointer will be at '0' and the injection button cannot be

pulled out further.[5]

Remove Needle: Follow the steps in Part 1 to remove and dispose of the needle.

Dispose of Pen Body: An empty Lantus® SoloStar® pen, with the needle removed, can

typically be disposed of in the regular trash.[9] However, always consult your institution's

specific policies on pharmaceutical waste. Some institutions may require all empty pens to

be incinerated.

Scenario B: Partially Used or Expired Pen

Hazardous Waste Classification: Due to the m-cresol content, partially used or expired

Lantus® SoloStar® pens are considered hazardous pharmaceutical waste.[1]

Remove Needle: Follow the steps in Part 1 to safely remove and dispose of the needle in a

sharps container.

Segregate for Hazardous Waste Disposal: Place the pen body into a designated, properly

labeled hazardous waste container for pharmaceuticals.

Contact Environmental Health & Safety (EHS): Your institution's EHS department should be

contacted for collection and disposal of the hazardous pharmaceutical waste in accordance

with federal, state, and local regulations.[1]

Mandatory Visualization: Lantus SoloStar® Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

Lantus SoloStar® pen.
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Lantus SoloStar® Pen
Post-Use

Step 1: Safely Remove Needle
Using Outer Cap

Step 2: Dispose of Needle in
FDA-Cleared Sharps Container

Step 3: Is the Pen Empty?

Step 4a: Dispose of Empty Pen Body
in Regular or Designated Waste

(per institutional policy)

Yes

Step 4b: Segregate Pen Body as
Hazardous Pharmaceutical Waste

No
(Partially Used or Expired)

Disposal Complete

Step 5: Contact EHS for
Hazardous Waste Collection

Click to download full resolution via product page

Caption: Disposal workflow for the Lantus SoloStar® pen.
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By adhering to these procedures, research and scientific professionals can ensure a safe work

environment, maintain regulatory compliance, and contribute to the responsible management

of pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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